Cas no 2680798-74-5 (2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680798-74-5
• MF: C₉H₄ClF₄NO₃
• MW: 285.579575538635
• CID: 5634659
• PubChem ID: 165918374
• Update Time: 2025-05-19

2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680798-74-5
• 2-chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28287127
• 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4ClF4NO3/c10-6-4(7(16)17)1-3(2-5(6)11)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： HMXATLMBRQBMLB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 284.9815833g/mol
• Monoisotopic Mass: 284.9815833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

Research Brief on 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680798-74-5): Recent Advances and Applications

The compound 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2680798-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its unique trifluoroacetamido and halogen substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a valuable scaffold for medicinal chemistry.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of small-molecule inhibitors targeting specific kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity through its unique electronic and steric properties, attributed to the presence of both chloro and fluoro substituents on the aromatic ring.

Further investigations have focused on the compound's potential in drug discovery, particularly in the development of anti-cancer agents. Research conducted at several academic institutions has shown that derivatives of 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid exhibit selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. This selectivity is believed to stem from the compound's ability to interact with specific protein targets involved in cell proliferation and apoptosis.

The pharmacokinetic properties of this compound have also been a subject of recent studies. Its trifluoroacetamido moiety has been shown to enhance metabolic stability, potentially leading to improved drug-like characteristics. However, challenges remain in optimizing its bioavailability, as the carboxylic acid group may limit membrane permeability in some biological systems. Current research is exploring various prodrug strategies and formulation approaches to address these limitations.

From a synthetic chemistry perspective, novel routes for the preparation of 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid have been developed, offering improved yields and scalability. A 2024 publication in Organic Process Research & Development described an efficient multi-step synthesis starting from commercially available precursors, with emphasis on green chemistry principles and reduced environmental impact. These advances in synthetic methodology are expected to facilitate broader investigation of this compound's pharmaceutical potential.

Looking forward, the unique structural features of 2-Chloro-3-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid continue to inspire new research directions. Its combination of halogen atoms and the trifluoroacetamido group presents opportunities for further structural modification and optimization. Ongoing studies are exploring its application in areas such as antimicrobial agents, neurodegenerative disease therapeutics, and as a building block for more complex drug candidates. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of chemical biology research in the coming years.